Cas no 26204-18-2 (p-Xylene-α,α,α-d3)

Technical Introduction: p-Xylene-α,α,α-d3 p-Xylene-α,α,α-d3 is a deuterated analog of p-xylene, where the three hydrogen atoms on the methyl groups are replaced by deuterium (D). This isotopic labeling enhances its utility in NMR spectroscopy, kinetic studies, and mechanistic research, providing distinct spectral signals and reduced interference from protonated solvents. The compound is particularly valuable in tracing reaction pathways and investigating metabolic processes due to its isotopic purity and stability. Its application extends to pharmaceutical and materials science research, where precise molecular tracking is essential. p-Xylene-α,α,α-d3 is synthesized under controlled conditions to ensure high isotopic enrichment and chemical consistency.

p-Xylene-α,α,α-d3 structure

Product Name:p-Xylene-α,α,α-d3

CAS No:26204-18-2

MF:C₈H₁₀

MW:109.183487415314

MDL:MFCD08704952

CID:253730

PubChem ID:57923695

Update Time:2025-05-27

p-Xylene-α,α,α-d3 Chemical and Physical Properties

Names and Identifiers

- Benzene,1-methyl-4-(methyl-d3)-
- [D3]-p-xylene
- Carbonochloridic acid, 2-(trichloromethyl)phenyl ester
- Chlorameisensaeure-< 2-trichlormethyl-phenylester>
- Chlorkohlensaeure-< 2-trichlormethyl-phenylester>
- CTK2I6364
- p-Xylene-α,α,α-d3
- MDL： MFCD08704952
- Inchi： 1S/C8H10/c1-7-5-3-4-6-8(7)2/h3-6H,1-2H3/i3D,4D,5D
- InChI Key： CTQNGGLPUBDAKN-QGZYMEECSA-N
- SMILES： C1(C)C([2H])=C([2H])C([2H])=CC=1C

Computed Properties

Exact Mass: 109.097
Monoisotopic Mass: 109.097
Isotope Atom Count: 3
Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 0
Heavy Atom Count: 8
Rotatable Bond Count: 0
Complexity: 48.4
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 3.2
Topological Polar Surface Area: 0A^2

Experimental Properties

Density: 0.895
Boiling Point: 139.61 °C at 760 mmHg
Flash Point: 27.222 °C

p-Xylene-α,α,α-d3 Pricemore >>

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TRC	P749412-10mg	p-Xylene-α,α,α-d3	26204-18-2		10mg	$ 64.00	2023-09-06
TRC	P749412-50mg	p-Xylene-α,α,α-d3	26204-18-2		50mg	$87.00	2023-05-17
TRC	P749412-100mg	p-Xylene-α,α,α-d3	26204-18-2		100mg	$144.00	2023-05-17
AstaTech	D98538-0.1/G	DIMETHYLBENZENE-D3	26204-18-2	95%	0.1g	$287	2023-09-19
AstaTech	D98538-0.25/G	DIMETHYLBENZENE-D3	26204-18-2	95%	0.25g	$375	2023-09-19
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